Cas no 2121-79-1 (cis-1,4-Cyclohexanediamine Dihydrochloride)

• Product Name: cis-1,4-Cyclohexanediamine Dihydrochloride
• CAS No: 2121-79-1
• MF: C₆H₁₆Cl₂N₂
• MW: 187.110639572144
• MDL: MFCD20487918
• CID: 278085
• PubChem ID: 172089032
• Update Time: 2025-10-28

cis-1,4-Cyclohexanediamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-Cyclohexane-1,4-diamine dihydrochloride
• cis-1,4-Cyclohexanediamine Dihydrochloride
• 1,4-Cyclohexanediamine,hydrochloride (1:2), cis-
• cyclohexane-1,4-diamine,dihydrochloride
• cis-1,4-Diaminocyclohexane Dihydrochloride
• cyclohexane-1,4-diamine dihydrochloride
• 0819AB
• cis-1,4-CyclohexanediamineDihydrochloride
• AX8226004
• 1,4-trans-diaminocyclohexane dihydrochloride
• C1799
• trans cyclohexane-1,4-diamine dihydrochloride
• Cyclohexane-1,4-diamine--hydrogen chloride (1/2)
• (1S,4S)-CYCLOHEXANE-1,4-DIAMINE DIHYDROCHLORIDE
• SCHEMBL9798273
• cis-Cyclohexane-1,4-diaminedihydrochloride
• CAA12179
• AS-65839
• DTXSID50737814
• 2121-79-1
• cyclohexane-1,4-diamine;dihydrochloride
• AKOS037651910
• (1r,4r)-cyclohexane-1,4-diamine dihydrochloride
• SCHEMBL7118713
• cyclohexane-1, 4-diamine;dihydrochloride
• D89460
• AKOS016007298
• MFCD20487918
• DB-342516
• 1,4-Cyclohexanediamine, dihydrochloride, trans-
• 1,4-diaminocyclohexane dihydrochloride
• 1,4-Cyclohexanediamine dihydrochloride, trans-
• trans-1,4-Diaminocyclohexane dihydrochloride
• 1,4-Cyclohexanediamine, hydrochloride (1:2), cis-
• JH8P4Y9YGM
• 1,4-Cyclohexanediamine, dihydrochloride, cis-
• ZQT7YTJ58C
• 1,4-Cyclohexanediamine, hydrochloride (1:2), trans-
• cis-1,4-Cyclohexanediamine diHCl
• 1,4-Cyclohexanediamine dihydrochloride, cis-

• MDL： MFCD20487918
• Inchi： 1S/C6H14N2.2ClH/c7-5-1-2-6(8)4-3-5;;/h5-6H,1-4,7-8H2;2*1H
• InChI Key： LSWJXVMHLYPGPM-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1CCC(CC1)N

Computed Properties

• Exact Mass: 150.09200
• Monoisotopic Mass: 186.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 199.4±8.0 °C at 760 mmHg
• Flash Point: 80.0±0.0 °C
• PSA: 52.04000
• LogP: 2.41760
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

cis-1,4-Cyclohexanediamine Dihydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Material Chemicals High Polymer Materials

Additional information on cis-1,4-Cyclohexanediamine Dihydrochloride

Cis-1,4-Cyclohexanediamine Dihydrochloride: A Comprehensive Overview

Cis-1,4-cyclohexanediamine dihydrochloride (CAS No. 2121-79-1) is a versatile compound with significant applications in various fields, including polymer chemistry, pharmaceuticals, and materials science. This compound is a dihydrochloride salt of cis-1,4-cyclohexanediamine, which is a cyclic diamine with two amino groups located on adjacent carbons of a cyclohexane ring. The cis configuration ensures that the amino groups are on the same side of the ring, imparting unique chemical and physical properties to the compound.

The molecular formula of cis-1,4-cyclohexanediamine dihydrochloride is C6H16N2·2HCl, and its molecular weight is approximately 185.67 g/mol. The compound exists as a white crystalline solid and is highly soluble in water. Its solubility makes it suitable for various industrial and laboratory applications where aqueous solutions are required. Recent studies have highlighted its role in the synthesis of advanced materials such as polyamides and polyurethanes, which are widely used in textiles, automotive industries, and construction materials.

Cis-1,4-cyclohexanediamine dihydrochloride is commonly used as a building block in organic synthesis due to its ability to form stable amides and ureas. Its reactivity with carboxylic acids and isocyanates has been extensively studied, leading to the development of high-performance polymers with enhanced mechanical properties. For instance, researchers have reported the use of this compound in the synthesis of polyamide 66 (PA 66), a widely used engineering plastic known for its strength and durability.

In the pharmaceutical industry, cis-1,4-cyclohexanediamine dihydrochloride has found applications as an intermediate in drug synthesis. Its ability to form bioactive molecules through various condensation reactions has made it a valuable component in medicinal chemistry. Recent advancements have explored its potential in the development of peptide-based drugs and anticancer agents, where its cyclic structure contributes to molecular stability and bioavailability.

The synthesis of cis-1,4-cyclohexanediamine dihydrochloride typically involves the cycloaddition of adipic acid with hexamethylenediamine or other diamines under controlled conditions. The reaction conditions are optimized to ensure high yields and purity of the final product. Quality control measures include chromatographic analysis and spectroscopic techniques such as NMR and IR spectroscopy to confirm the structure and purity of the compound.

From an environmental perspective, cis-1,4-cyclohexanediamine dihydrochloride has been studied for its biodegradability and impact on ecosystems. Research indicates that it undergoes microbial degradation under aerobic conditions, reducing its environmental footprint over time. This property makes it a more sustainable choice compared to other synthetic compounds that persist longer in the environment.

In conclusion, cis-1,4-cyclohexanediamine dihydrochloride (CAS No. 2121-79-1) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and environmental studies, underscore its importance as a key ingredient in modern material science and pharmaceutical development.